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Compound of Interest

Compound Name: GoSlo-SR-5-69

Cat. No.: B15587039

Application Notes and Protocols: GoSlo-SR-5-69

For Research Use Only. Not for use in diagnostic procedures.

Introduction

GoSlo-SR-5-69 is a slow-release formulation of a potent and selective small molecule inhibitor
of MEK1/2, key protein kinases in the MAPK/ERK signaling pathway. The sustained-release
delivery system is designed to provide consistent plasma concentrations over an extended
period, minimizing the need for frequent dosing in animal studies and reducing stress on the
animals. These application notes provide detailed protocols for the in vivo use of GoSlo-SR-5-
69 in mouse xenograft models.

Mechanism of Action

GoSlo-SR-5-69 targets the MEK1 and MEK2 kinases, preventing the phosphorylation and
activation of ERK1 and ERK2. This downstream inhibition blocks the signaling cascade
responsible for cell proliferation, differentiation, and survival, making it a valuable tool for
oncology research.
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Caption: GoSlo-SR-5-69 inhibits the MAPK/ERK signaling pathway.

Pharmacokinetic Profile

Pharmacokinetic studies were performed in male BALB/c mice (n=5 per group) following a
single subcutaneous injection of GoSlo-SR-5-69 at a dose of 25 mg/kg. Plasma concentrations
of the active compound were measured at various time points.

Parameter Value Unit

Cmax (Maximum

) 2.5 pg/mL
Concentration)
Tmax (Time to Cmax) 24 hours
AUC(0-t) (Area Under the
125 pg-h/mL
Curve)
t1/2 (Half-life) 72 hours

Table 1: Pharmacokinetic
parameters of GoSlo-SR-5-69
in BALB/c mice.

In Vivo Efficacy

The efficacy of GoSlo-SR-5-69 was evaluated in a human colorectal cancer (HT-29) xenograft
mouse model. Treatment was initiated when tumors reached an average volume of 150 mms.
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Tumor Growth

Treatment Group Dose (mglkg) Dosing Frequency Inhibition (TGI)
Vehicle Control - Once weekly 0%
GoSlo-SR-5-69 10 Once weekly 45%
GoSlo-SR-5-69 25 Once weekly 85%
GoSlo-SR-5-69 50 Once weekly 88%

Table 2: Efficacy of
GoSlo-SR-5-69 in the
HT-29 xenograft
model at day 21.

Experimental Protocols
Protocol 1: Reconstitution of GoSlo-SR-5-69

» Prior to use, allow the vial of lyophilized GoSlo-SR-5-69 to equilibrate to room temperature
for 30 minutes.

o Aseptically add 1.0 mL of sterile Vehicle (10% DMSO, 40% PEG300, 5% Tween 80, 45%
saline) to the vial.

» Vortex the vial for 60 seconds, then place on a rotator at room temperature for 15 minutes to
ensure complete dissolution.

e The final solution will have a concentration of 10 mg/mL and should be a clear, homogenous
solution.

o Use the reconstituted solution within 4 hours. Do not store for later use.

Protocol 2: Administration in Mice

This protocol describes the subcutaneous administration of GoSlo-SR-5-69 for efficacy studies.
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 To cite this document: BenchChem. [GoSlo-SR-5-69 delivery method for animal studies].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587039#goslo-sr-5-69-delivery-method-for-animal-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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